molecular formula C10H16O B8632702 2-(2-Propenyl)cycloheptanone

2-(2-Propenyl)cycloheptanone

Cat. No.: B8632702
M. Wt: 152.23 g/mol
InChI Key: KKUWEFZPJVESAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Propenyl)cycloheptanone is a seven-membered cyclic ketone derivative featuring a propenyl (allyl) substituent at the 2-position of the cycloheptanone ring.

Properties

Molecular Formula

 C10H16O

Molecular Weight

 152.23 g/mol

IUPAC Name

 2-prop-2-enylcycloheptan-1-one

InChI

 InChI=1S/C10H16O/c1-2-6-9-7-4-3-5-8-10(9)11/h2,9H,1,3-8H2

InChI Key

 KKUWEFZPJVESAD-UHFFFAOYSA-N

Canonical SMILES

 C=CCC1CCCCCC1=O

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-(2-Propenyl)cycloheptanone with structurally related cycloalkanones, focusing on ring size, substituent effects, and applications inferred from the evidence.

Structural and Functional Comparisons

Compound Ring Size Key Substituents Reactivity/Applications Reference
2-(2-Propenyl)cycloheptanone 7-membered 2-Propenyl (allyl) Potential for cycloadditions, polymer intermediates (hypothetical) N/A
Cycloheptanone 7-membered None (parent compound) Industrial solvent; limited steric strain compared to smaller rings
5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone 5-membered 4-Chlorophenylmethyl, dimethyl Fungicide intermediate (metconazole synthesis) via alkylation/hydrolysis
2-(Ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone 6-membered Ethylamino, 3-hydroxyphenyl Detected in novel psychoactive substances (NPS); polar functional groups enhance biological activity

Key Observations:

  • However, larger rings may complicate synthesis and purification. Cyclohexanone (6-membered) derivatives, such as the NPS in , balance ring strain and conformational flexibility, often favoring pharmaceutical applications .
  • Substituent Effects: The propenyl group in 2-(2-Propenyl)cycloheptanone introduces conjugation and allylic reactivity, which could facilitate Diels-Alder reactions or polymerization. This contrasts with the 4-chlorophenyl group in the cyclopentanone derivative, which enhances lipophilicity and agrochemical efficacy . Polar substituents (e.g., ethylamino, hydroxyphenyl in ) increase solubility and bioactivity, making cyclohexanone derivatives suitable for neurological applications .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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